![molecular formula C16H19ClFN3 B2633862 4-((1H-pyrazol-1-yl)methyl)-1-(2-chloro-6-fluorobenzyl)piperidine CAS No. 1396887-01-6](/img/structure/B2633862.png)
4-((1H-pyrazol-1-yl)methyl)-1-(2-chloro-6-fluorobenzyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((1H-pyrazol-1-yl)methyl)-1-(2-chloro-6-fluorobenzyl)piperidine is a chemical compound that belongs to the class of piperidine derivatives. It has been extensively studied for its potential use in scientific research applications. In
Scientific Research Applications
Chemical Inhibitors of Cytochrome P450 Isoforms
One significant application of compounds structurally related to "4-((1H-pyrazol-1-yl)methyl)-1-(2-chloro-6-fluorobenzyl)piperidine" is as chemical inhibitors of cytochrome P450 (CYP) isoforms in human liver microsomes. These inhibitors play a crucial role in studying metabolism-based drug-drug interactions (DDIs) which can occur when multiple drugs are coadministered. Selective inhibitors help in deciphering the involvement of specific CYP isoforms in drug metabolism, aiding in the prediction and management of DDIs (Khojasteh et al., 2011).
Nucleophilic Aromatic Substitution Reactions
Compounds similar to the one are also involved in nucleophilic aromatic substitution reactions. These reactions are fundamental in organic chemistry, allowing for the functionalization of aromatic compounds, which is crucial in the synthesis of various pharmaceuticals and agrochemicals. The reaction mechanisms and the factors influencing these reactions are subjects of ongoing research, contributing to the development of new synthetic methodologies (Pietra & Vitali, 1972).
Dopamine D2 Receptor Ligands in Neuropsychiatric Disorders
In the realm of neuropsychiatric disorder treatment, derivatives structurally similar to "this compound" are being explored as dopamine D2 receptor ligands. These compounds are investigated for their potential in treating conditions such as schizophrenia, Parkinson's disease, depression, and anxiety. The research focuses on understanding the structure-activity relationships to design ligands with high affinity and selectivity towards D2 receptors (Jůza et al., 2022).
Dipeptidyl Peptidase IV Inhibitors for Diabetes Treatment
Another application is in the development of dipeptidyl peptidase IV (DPP IV) inhibitors, where related compounds are examined for their potential as treatments for type 2 diabetes mellitus (T2DM). DPP IV inhibitors work by enhancing the levels of incretins, which in turn increases insulin secretion, decreases glucagon release, and reduces blood glucose levels. The exploration of new inhibitors aims to find more effective and safer treatments for T2DM (Mendieta et al., 2011).
DNA Minor Groove Binders
Compounds with a similar structural framework have been studied as DNA minor groove binders. These molecules interact with DNA in a sequence-specific manner, which is important for the development of novel therapeutic agents targeting genetic diseases, cancer, and bacterial infections. The understanding of how these compounds bind to DNA aids in the rational design of new drugs with improved specificity and potency (Issar & Kakkar, 2013).
properties
IUPAC Name |
1-[(2-chloro-6-fluorophenyl)methyl]-4-(pyrazol-1-ylmethyl)piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19ClFN3/c17-15-3-1-4-16(18)14(15)12-20-9-5-13(6-10-20)11-21-8-2-7-19-21/h1-4,7-8,13H,5-6,9-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSSUSWDUQSFGIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CN2C=CC=N2)CC3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19ClFN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.79 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.